1-(2,6-dimethylmorpholino)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylethanone
• InChI: InChI=1S/C19H20FN5O2S/c1-12-8-24(9-13(2)27-12)17(26)10-28-19-16-7-23-25(18(16)21-11-22-19)15-5-3-14(20)4-6-15/h3-7,11-13H,8-10H2,1-2H3
• InChI Key: YRUXVUNKLQRSAB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN5O2S
• Molecular Weight: 401.5 g/mol

Description

1-(2,6-dimethylmorpholino)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone is a useful research compound. Its molecular formula is C19H20FN5O2S and its molecular weight is 401.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study demonstrated the versatility of a three-component coupling for synthesizing pyrazolo[3,4-b]pyridines and other bicyclic systems, showcasing its utility in preparing combinatorial libraries for scaffold decoration in a single step (Almansa et al., 2008).
• Another investigation focused on the synthesis and chemical characterization of new diheteroaryl thienothiophene derivatives, contributing to the diversity of available heterocyclic compounds for further biological evaluation (Mabkhot et al., 2011).

Biological Activity

• Research into pyrazolo[3,4-b]pyridin derivatives explored their synthesis, reactions, and antiviral activity, highlighting the chemical versatility and potential pharmacological applications of these compounds (Attaby et al., 2006).
• Another study designed novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives as antioxidant and antitumor agents, indicating the promise of these heterocyclic compounds in developing new therapeutic agents (Abu‐Hashem et al., 2010).

Antimicrobial and Anticancer Agents

• The development of new pyrazole derivatives containing a 2-methylquinoline ring system as potential antimicrobial agents suggests the ongoing interest in synthesizing novel compounds for combating microbial infections (Raju et al., 2016).
• Synthesis of pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives as potential anticancer agents showcases the exploration of pyrazole-based compounds for their cytotoxicity against various cancer cell lines (Alam et al., 2018).